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Compound of Interest

Compound Name: Brigatinib-13C6

Cat. No.: B15142813

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Brigatinib-13C6, a stable isotope-labeled form of the potent anaplastic lymphoma kinase
(ALK) inhibitor, Brigatinib. Adherence to these procedures is critical to ensure personnel safety
and environmental protection. The disposal guidelines for Brigatinib-13C6 are consistent with
those for the unlabeled parent compound, as the carbon-13 isotope is stable and does not
significantly alter the chemical's hazardous properties.

Hazard Summary

Brigatinib is classified as a hazardous substance. Key hazards include:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1][3]

Organ Toxicity: Causes damage to organs through single and repeated exposure.[1]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE)

Before handling Brigatinib-13C6 for any purpose, including disposal, the following personal
protective equipment must be worn:
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» Gloves: Wear protective gloves.[1][2]

» Protective Clothing: Wear appropriate protective clothing.[1][2]
» Eye/Face Protection: Wear eye and face protection.[1][2][4]
Step-by-Step Disposal Procedure

« Initial Assessment:

o Determine if the Brigatinib-13C6 waste is contaminated with any other hazardous
materials.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
local and national regulations. Disposal must be in accordance with all applicable
regulations.[1]

Waste Segregation:

o Segregate Brigatinib-13C6 waste from non-hazardous waste.

o If mixed with other hazardous materials, follow the disposal guidelines for the most
hazardous component.

Containerization:

o Place solid Brigatinib-13C6 waste in a clearly labeled, sealed container.

o The container must be appropriate for hazardous chemical waste.

Labeling:

o Label the waste container clearly with "Hazardous Waste," "Brigatinib-13C6," and any
other required hazard symbols or information as per your institution's policy.

Storage:
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o Store the sealed waste container in a designated, secure, and well-ventilated area, away
from incompatible materials.[1]

o Store in a cool and dry place.[1]

e Disposal:
o Arrange for pick-up and disposal by a licensed hazardous waste disposal company.

o Do not dispose of Brigatinib-13C6 down the drain or in regular trash.[3] Avoid release to
the environment.[1][2]

Spill and Emergency Procedures

In the event of a spill:

Evacuate: Evacuate the immediate area.
» Ventilate: Ensure adequate ventilation.[1][2]

o Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.[2]

¢ Cleanup:
o For solid spills, carefully sweep or vacuum the material, avoiding dust generation.
o For solutions, absorb with an inert material (e.g., diatomite, universal binders).[2]
o Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

¢ Disposal of Cleanup Materials: All contaminated materials from the cleanup must be
disposed of as hazardous waste following the procedures outlined above.

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of Brigatinib-13C6.
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Caption: Brigatinib-13C6 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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